Cas no 2088942-45-2 (4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid)

4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid is a fluorinated benzoic acid derivative featuring an imidazopyridine scaffold. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting protein-protein interactions or enzyme inhibition. The presence of a fluorine atom enhances metabolic stability and bioavailability, while the methoxy group on the imidazopyridine ring may influence binding affinity and selectivity. The carboxylic acid moiety offers versatility for further derivatization or salt formation. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies in the development of novel therapeutic agents.
4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid structure
2088942-45-2 structure
Product Name:4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid
CAS No:2088942-45-2
MF:C16H12FN3O4
MW:329.282587051392
MDL:MFCD29918634
CID:4784314
Update Time:2025-10-19

4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid
    • 4-Fluoro-3-[(6-methoxy-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-benzoic acid
    • MDL: MFCD29918634
    • Inchi: 1S/C16H12FN3O4/c1-24-10-3-5-14-18-7-13(20(14)8-10)15(21)19-12-6-9(16(22)23)2-4-11(12)17/h2-8H,1H3,(H,19,21)(H,22,23)
    • InChI Key: SACDPVZNOGLYTP-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=O)O)C=C1NC(C1=CN=C2C=CC(=CN12)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 492
  • XLogP3: 2.5
  • Topological Polar Surface Area: 92.9

4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB470220-500 mg
4-Fluoro-3-[(6-methoxy-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-benzoic acid
2088942-45-2
500MG
€1,050.10 2023-07-18
Matrix Scientific
161105-500mg
4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid, 95%+
2088942-45-2 95%
500mg
$1471.00 2023-09-10
abcr
AB470220-500mg
4-Fluoro-3-[(6-methoxy-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-benzoic acid; .
2088942-45-2
500mg
€1050.10 2025-02-14

Additional information on 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid

Comprehensive Overview of 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid (CAS No. 2088942-45-2)

The compound 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid (CAS No. 2088942-45-2) is a small-molecule derivative with significant potential in medicinal chemistry and drug discovery. Its unique structure combines a fluorinated benzoic acid core with an imidazo[1,2-a]pyridine moiety, making it a promising candidate for targeting enzyme inhibition and receptor modulation. Researchers are increasingly interested in this compound due to its potential applications in oncology, inflammatory diseases, and central nervous system (CNS) disorders.

One of the key features of 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid is its bioavailability and metabolic stability, which are critical factors in pharmaceutical development. The presence of a fluoro substituent enhances its binding affinity to biological targets, while the methoxy group improves solubility. These attributes align with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their versatility in drug design. A growing number of studies highlight their role in kinase inhibition, particularly in cancer therapy. For instance, compounds like 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid are being explored for their ability to modulate signal transduction pathways, a hot topic in biomedical research.

The synthesis of 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid involves multi-step organic reactions, including amide coupling and aromatic substitution. These methods are well-documented in peer-reviewed journals, reflecting the compound's relevance in academic and industrial research. Its CAS No. 2088942-45-2 serves as a unique identifier, facilitating patent searches and regulatory compliance.

From an SEO perspective, users frequently search for terms like "imidazo[1,2-a]pyridine applications", "fluoro-substituted benzoic acid derivatives", and "small-molecule drug discovery". These queries underscore the growing interest in targeted therapies and structure-activity relationships (SAR). By addressing these topics, this article enhances its readability and search engine visibility.

Another trending topic is the use of AI-driven drug discovery, where compounds like 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid are screened for bioactivity using machine learning algorithms. This approach accelerates the identification of lead compounds, reducing time and costs in preclinical development.

In conclusion, 4-Fluoro-3-[(6-methoxyimidazo[1,2-a]pyridine-3-carbonyl)amino]benzoic acid (CAS No. 2088942-45-2) represents a compelling area of research in modern pharmacology. Its structural complexity and functional diversity make it a valuable tool for scientists exploring novel therapeutic agents. As the field evolves, this compound is likely to gain further attention for its potential in addressing unmet medical needs.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.